Cas no 1782463-00-6 (3-amino-2-(oxan-3-yl)propan-1-ol)

• Product Name: 3-amino-2-(oxan-3-yl)propan-1-ol
• CAS No: 1782463-00-6
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6124037
• PubChem ID: 84071907
• Update Time: 2025-06-08

3-amino-2-(oxan-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(oxan-3-yl)propan-1-ol
• EN300-1841488
• 1782463-00-6

• Inchi： 1S/C8H17NO2/c9-4-8(5-10)7-2-1-3-11-6-7/h7-8,10H,1-6,9H2
• InChI Key： GRMIAZDDJIUNHX-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C(CO)CN

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-2-(oxan-3-yl)propan-1-ol

Research Brief on 3-amino-2-(oxan-3-yl)propan-1-ol (CAS: 1782463-00-6): Recent Advances and Applications

3-amino-2-(oxan-3-yl)propan-1-ol (CAS: 1782463-00-6) is a chiral amino alcohol derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and development. Recent studies have explored its applications in the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

Recent investigations into 3-amino-2-(oxan-3-yl)propan-1-ol have focused on its role as a key intermediate in the synthesis of novel pharmacophores. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use in the development of selective kinase inhibitors, where the compound's chiral center and hydroxyl functionality were critical for achieving high binding affinity. The researchers employed a multi-step synthetic route to incorporate this moiety into a larger scaffold, resulting in compounds with promising activity against specific cancer cell lines.

Another significant advancement involves the compound's application in asymmetric synthesis. A 2024 report in Organic Letters described an efficient catalytic method for the enantioselective preparation of 3-amino-2-(oxan-3-yl)propan-1-ol derivatives. This methodology offers improved yields and stereoselectivity compared to traditional approaches, making it more attractive for industrial-scale production. The study also highlighted the compound's stability under various reaction conditions, which is crucial for its utility in complex synthetic pathways.

From a biological perspective, research has revealed that 3-amino-2-(oxan-3-yl)propan-1-ol exhibits interesting pharmacological properties. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2023) investigated its derivatives as potential antimicrobial agents. The results showed moderate to strong activity against Gram-positive bacteria, with structure-activity relationship (SAR) studies indicating that modifications to the oxane ring could enhance potency. These findings suggest potential applications in addressing antibiotic resistance challenges.

The safety profile and pharmacokinetic properties of 3-amino-2-(oxan-3-yl)propan-1-ol have also been investigated. A recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) study reported favorable characteristics, including good membrane permeability and low cytotoxicity at therapeutic concentrations. These properties make it a promising candidate for further drug development efforts, particularly in central nervous system (CNS) targeting compounds where blood-brain barrier penetration is crucial.

In conclusion, 3-amino-2-(oxan-3-yl)propan-1-ol (CAS: 1782463-00-6) continues to emerge as a valuable chemical entity in pharmaceutical research. Its versatility as a synthetic building block, combined with its interesting biological activities, positions it as a compound of significant interest for future drug discovery programs. Ongoing research is expected to further explore its potential in various therapeutic areas, including oncology, infectious diseases, and neurological disorders.